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Compound of Interest

Compound Name: 4-Bromo-2-(5-isoxazolyl)phenol

Cat. No.: B1331668

Essential Safety and Handling Guide for 4-Bromo-2-
(5-isoxazolyl)phenol

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4-Bromo-2-(5-isoxazolyl)phenol. Adherence to these
procedures is essential for minimizing risks and ensuring a safe laboratory environment. This
compound is recognized for its applications in pharmaceutical development and biological
research.[1]

Chemical and Physical Properties

Property Value

CAS Number 213690-27-8[1][2][3]

Molecular Formula CoHeBrNO2[1][3]

Molecular Weight 240.06 g/mol [1]

Appearance Off-white to pale cream powder or crystals[1][3]
Melting Point 205-213 °C[1]

Purity > 97%][2]
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Hazard Identification and Personal Protective
Equipment (PPE)

Hazard Statements:

e H315: Causes skin irritation.[4]

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.[4]

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[4][5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

The selection of appropriate Personal Protective Equipment (PPE) is the primary defense
against exposure. The following table summarizes the recommended PPE for handling this
compound, based on safety data sheets and best practices for phenolic compounds.[6]
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PPE Category Specification

- Minimum: Safety glasses with side shields. -
) Splash Hazard: Chemical safety goggles.[7][8] -
Eye Protection o ) } )
Significant Splash/Explosion Risk: A face shield

worn over chemical safety goggles.[7][8]

- Incidental Contact: Double-gloved nitrile exam-
style gloves (minimum 8mil thickness). Gloves
should be changed immediately upon
) contamination.[8] - Extended

Hand Protection )
Contact/Immersion: Butyl rubber or neoprene
gloves. For work with phenol concentrations
>70%, butyl rubber, Viton, Barrier, and Silver

Shield gloves provide good resistance.[8][9]

- A fully buttoned laboratory coat.[8] - Long
) ] pants and closed-toe shoes.[8] - For potential
Skin and Body Protection
body splashes, a butyl rubber or neoprene

apron should be worn.[8][9]

- If dust or aerosols may be generated or

ventilation is inadequate: An air-purifying
Respiratory Protection respirator with a Type A-P filter (organic vapor

and particulate) is recommended.[7] Ensure the

respirator is properly fit-tested.

Operational Plan: Safe Handling Workflow

Proper operational procedures are crucial to minimize exposure and prevent accidents. The
following workflow outlines the safe handling of 4-Bromo-2-(5-isoxazolyl)phenol from
preparation to post-handling.
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Safe Handling Workflow for 4-Bromo-2-(5-isoxazolyl)phenol

Preparation

Review Safety Data Sheet (SDS)

A

Assemble all necessary PPE

A

Prepare designated work area in a chemical fume hood

A

Locate and verify emergency equipment (eyewash, shower)

Prepare labeled hazardous waste containers

Handling and Experimentation

Weigh the compound in a fume hood or ventilated balance enclosure

A4

Transfer the compound carefully to prevent dust generation

A4

Dissolve or react the compound within the fume hood

Y

Continuously monitor the experiment for any spills or unexpected reactions

Post-HandIin%and Cleanup

Decontaminate all surfaces and equipment

\ 4

Dispose of all chemical waste in the designated hazardous waste container

\ 4

Dispose of contaminated disposable PPE as hazardous waste

\ 4

Wash hands thoroughly after removing PPE

\ 4

Store remaining compound in a cool, dry, well-ventilated area
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Caption: This diagram outlines the procedural steps for the safe handling of 4-Bromo-2-(5-
isoxazolyl)phenol, from preparation to post-handling and cleanup.

Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[9][10] Seek immediate medical attention.

Skin Contact: Rapid and immediate skin decontamination is critical.[9] Remove contaminated
clothing and shoes immediately.[11] Wipe exposed areas immediately and repeatedly with low-
molecular-weight polyethylene glycol (PEG 300 or PEG 400).[9][10] If PEG is not available,
flush the affected area with a large amount of water for at least 15 minutes.[11] Seek
immediate medical attention.

Inhalation: Remove the individual to fresh air.[9] If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[12] If the person is conscious, rinse their mouth with water
and give them 4-8 oz of milk or water to drink.[9] Never give anything by mouth to an
unconscious person.[9] Seek immediate medical attention.

Disposal Plan

Chemical Waste: All solutions and solid materials containing 4-Bromo-2-(5-isoxazolyl)phenol
must be collected as chemical hazardous waste.[8] Arrange for disposal through a licensed
professional waste disposal service.[6]

Contaminated Materials: All disposable PPE (gloves, etc.) and other materials (e.g., paper
towels, weigh boats) contaminated with 4-Bromo-2-(5-isoxazolyl)phenol should be collected
in a separate, sealed container and disposed of as hazardous waste.[6]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[6]
Follow your institution's procedures for the disposal of empty chemical containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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